Cas no 891456-85-2 (4-(2-Ethoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine)

• Product Name: 4-(2-Ethoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine
• CAS No: 891456-85-2
• MF: C₁₇H₁₇N₅O
• MW: 307.349782705307
• MDL: MFCD07800827
• CID: 3110970
• PubChem ID: 135512523
• Update Time: 2025-04-21

4-(2-Ethoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• <br>4-(2-Ethoxy-phenyl)-1,4-dihydro-benzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-yl amine
• 4-(2-Ethoxyphenyl)-1,4-dihydrobenzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-amine
• 891456-85-2
• 4-(2-Ethoxyphenyl)-3,4-dihydrobenzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-amine
• CHEMBL1891688
• 4-(2-ethoxyphenyl)-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• AKOS016344207
• ALBB-017418
• MFCD07800827
• AKOS002306637
• 4-(2-Ethoxyphenyl)-1,4-dihydro[1,3,5]triazino-[1,2-a]benzimidazol-2-amine
• LS-05668
• CS-0321984
• AKOS016042309
• 13-(2-ETHOXYPHENYL)-1,8,10,12-TETRAAZATRICYCLO[7.4.0.0(2),?]TRIDECA-2,4,6,8,11-PENTAEN-11-AMINE
• 4-(2-ETHOXYPHENYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE
• Z94793565
• 4-(2-ethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• 1,3,5-triazino[1,2-a]benzimidazol-2-amine, 4-(2-ethoxyphenyl)-1,4-dihydro-
• NCGC00164860-01
• STK250696
• HMS1810E05
• H32167
• 4-(2-Ethoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine

• MDL： MFCD07800827
• Inchi： 1S/C17H17N5O/c1-2-23-14-10-6-3-7-11(14)15-20-16(18)21-17-19-12-8-4-5-9-13(12)22(15)17/h3-10,15H,2H2,1H3,(H3,18,19,20,21)
• InChI Key： XVDQINZJJOGIQJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C1N=C(N)NC2=NC3C=CC=CC=3N12

Computed Properties

• Exact Mass: 307.14331018Da
• Monoisotopic Mass: 307.14331018Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.5Ų

4-(2-Ethoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine Security Information

• HazardClass：IRRITANT